4-[(2-Chloro-5-fluoro-4-pyrimidinyl)oxy]benzaldehyde

• Molecular Formula: C11H6ClFN2O2
• Molecular Weight: 252.63 g/mol
• IUPAC Name: 4-(2-chloro-5-fluoropyrimidin-4-yl)oxybenzaldehyde
• InChI: InChI=1S/C11H6ClFN2O2/c12-11-14-5-9(13)10(15-11)17-8-3-1-7(6-16)2-4-8/h1-6H
• InChI Key: PMAZFSFWXFXAGA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C=O)OC2=NC(=NC=C2F)Cl
• solubility: 36.8 [ug/mL]

Description

4-[(2-Chloro-5-fluoro-4-pyrimidinyl)oxy]benzaldehyde, also known as CFPOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been synthesized using different methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

4-[(2-Chloro-5-fluoro-4-pyrimidinyl)oxy]benzaldehyde has been shown to inhibit the activity of several enzymes, including topoisomerase II, which is involved in DNA replication and repair. The compound also activates the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism.
Biochemical and Physiological Effects
4-[(2-Chloro-5-fluoro-4-pyrimidinyl)oxy]benzaldehyde has been shown to have several biochemical and physiological effects, including reducing oxidative stress, inflammation, and cell proliferation. The compound has also been shown to improve glucose uptake and insulin sensitivity in cells.

Advantages and Limitations for Lab Experiments

4-[(2-Chloro-5-fluoro-4-pyrimidinyl)oxy]benzaldehyde has several advantages for use in lab experiments, including its stability and ease of synthesis. However, the compound has limitations, including its low solubility in water and the need for further studies to determine its toxicity levels.

Future Directions

There are several future directions for research on 4-[(2-Chloro-5-fluoro-4-pyrimidinyl)oxy]benzaldehyde, including studying its potential applications in treating cancer, neurological disorders, and cardiovascular diseases. Further studies are also needed to determine the compound's toxicity levels and potential side effects.
Conclusion
In conclusion, 4-[(2-Chloro-5-fluoro-4-pyrimidinyl)oxy]benzaldehyde is a chemical compound that has shown promising results in various scientific research applications. The compound has been synthesized using different methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and future directions for research. Further studies are needed to determine the compound's full potential and limitations.

Synthesis Methods

4-[(2-Chloro-5-fluoro-4-pyrimidinyl)oxy]benzaldehyde can be synthesized using various methods, including the reaction of 2-chloro-5-fluoro-4-pyrimidinol with 4-formylbenzoic acid or the reaction of 2-chloro-5-fluoro-4-pyrimidinol with 4-(formylamino)benzoic acid. The yield of the compound varies depending on the method used.

Scientific Research Applications

4-[(2-Chloro-5-fluoro-4-pyrimidinyl)oxy]benzaldehyde has been studied for its potential applications in various fields, including cancer research, neurological disorders, and cardiovascular diseases. The compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in the brain and heart.